Cas no 4745-77-1 (Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-)

Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro- structure
4745-77-1 structure
Product Name:Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
CAS No:4745-77-1
MF:C11H12F2N2OS
MW:258.287588119507
CID:334809
PubChem ID:5226309
Update Time:2025-04-19

Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
    • DTXSID60963844
    • IDI1_012253
    • Maybridge3_000866
    • {2-[(2,4-Difluorophenyl)imino]-4-methyl-1,3-thiazolidin-4-yl}methanol
    • 4745-77-1
    • HMS1433H08
    • Inchi: 1S/C11H12F2N2OS/c1-11(5-16)6-17-10(15-11)14-9-3-2-7(12)4-8(9)13/h2-4,16H,5-6H2,1H3,(H,14,15)
    • InChI Key: KJOFLUXIHGDWKD-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(=CC=2F)F)=NC(C)(CO)C1

Computed Properties

  • Exact Mass: 258.06396
  • Monoisotopic Mass: 258.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.4
  • Boiling Point: 350.4°Cat760mmHg
  • Flash Point: 165.7°C
  • Refractive Index: 1.599
  • PSA: 44.62
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